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Compound of Interest

Compound Name: ERG240

Cat. No.: B10830378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ERG240 is a potent and selective inhibitor of branched-chain amino acid aminotransferase 1

(BCAT1), an enzyme that plays a crucial role in the metabolism of branched-chain amino acids

(BCAAs) such as leucine.[1][2] By inhibiting BCAT1, ERG240 modulates metabolic pathways

within cells, particularly in activated macrophages, leading to anti-inflammatory effects.[1][3]

This document provides detailed protocols for the preparation of ERG240 stock solutions and

its application in common research settings, along with a summary of its key characteristics

and mechanism of action. ERG240 is a valuable tool for research in areas such as cancer,

rheumatoid arthritis, and other inflammatory diseases.[4]

Physicochemical Properties and Solubility
ERG240 is a white to off-white solid.[5] Its chemical and physical properties are summarized in

the table below.
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Property Value Reference

Molecular Weight 166.15 g/mol [4][5]

Formula C₇H₁₁NaO₃ [4][5]

CAS Number 1415683-79-2 [4][5]

Appearance Solid [4][5]

Color White to off-white [5]

Purity >99%

Storage (Solid) -20°C for 3 years [4]

Storage (Inert) -80°C for 1 year [4]

Solubility Data
ERG240 exhibits good solubility in common laboratory solvents. It is important to use fresh,

anhydrous solvents, as the presence of moisture can affect solubility.[2] Sonication or gentle

warming can be used to aid dissolution.[5]

Solvent Solubility Notes Reference

DMSO
≥ 34 mg/mL (≥ 202.17

mM)

Use fresh, moisture-

free DMSO.
[2]

90 mg/mL (541.68

mM)

Sonication is

recommended.
[4]

100 mg/mL (601.87

mM)

Ultrasonic assistance

may be needed.

Hygroscopic.

Water
90 mg/mL (541.68

mM)

Sonication is

recommended.
[4]

100 mg/mL (601.87

mM)

Ultrasonic assistance

may be needed.

Ethanol 34 mg/mL
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Experimental Protocols
Protocol 1: Preparation of ERG240 Stock Solution for In
Vitro Cell-Based Assays
This protocol describes the preparation of a high-concentration stock solution of ERG240 in

DMSO, suitable for use in cell culture experiments.

Materials:

ERG240 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Sterile 0.22 µm syringe filter

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

maintain the sterility of the stock solution.

Weighing: Accurately weigh the desired amount of ERG240 powder. For example, to prepare

a 100 mM stock solution, weigh out 16.62 mg of ERG240.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the weighed ERG240 powder to

achieve the desired concentration. For a 100 mM stock, add 1 mL of DMSO to 16.62 mg

of ERG240.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a

sonicator for a short period to aid dissolution. Gentle warming can also be applied.
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Sterilization: Filter the stock solution through a sterile 0.22 µm syringe filter into a new sterile

microcentrifuge tube to ensure sterility.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[4]

Preparation

Sterilization & Storage

Weigh ERG240 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Sterile Filter (0.22 µm)

Aliquot into Tubes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing an ERG240 formulation for in vivo studies.

Mechanism of Action and Signaling Pathway
ERG240 is a leucine analog that selectively inhibits the enzymatic activity of BCAT1. [1]In

activated macrophages, BCAT1 plays a key role in metabolic reprogramming. [3]Inhibition of

BCAT1 by ERG240 disrupts the catabolism of branched-chain amino acids, leading to a

decrease in glycolysis and oxygen consumption. [1]This metabolic shift results in the

downregulation of Immunoresponsive Gene 1 (IRG1) and a subsequent reduction in the

production of itaconate, a key immunomodulatory metabolite. [1][6]The overall effect is a

suppression of the pro-inflammatory phenotype of macrophages.

Signaling Pathway of ERG240 in Macrophages:
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Caption: ERG240 inhibits BCAT1, modulating macrophage metabolism and reducing

inflammation.
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Application Examples
In Vitro Studies

Macrophage Polarization: ERG240 has been used to study its effects on macrophage

activation and polarization. In human monocyte-derived macrophages, 20 µM ERG240 for 3

hours significantly reduced IRG1 mRNA and protein levels, as well as itaconate production.

[5]* Cell Migration Assays: The impact of ERG240 on cell migration can be assessed using

transwell migration assays. In bone marrow-derived macrophages (BMDMs), ERG240 at

concentrations of 5 µM and 10 µM for 24 hours significantly inhibited migration. [5]

In Vivo Studies
Models of Inflammation: ERG240 has shown efficacy in animal models of inflammatory

diseases.

Collagen-Induced Arthritis (CIA) in mice: Oral administration of ERG240 at doses of 720

mg/kg and 1000 mg/kg once daily significantly alleviated inflammation and joint

destruction. [5] * Acute Inflammation in mice: Intraperitoneal injection of ERG240 at 500

mg/kg significantly decreased the pro-inflammatory response in an LPS-induced acute

inflammation model. [5]

Summary of Experimental Concentrations
Application Organism/Cell Type

Concentration/Dos
age

Reference

In Vitro
Human Monocyte-

Derived Macrophages
20 µM [5]

Bone Marrow-Derived

Macrophages (mouse)
5 µM, 10 µM [5]

In Vivo
Mouse (Collagen-

Induced Arthritis)

720 mg/kg, 1000

mg/kg (p.o.)
[5]

Mouse (LPS-induced

inflammation)
500 mg/kg (i.p.) [5]
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Conclusion
ERG240 is a powerful research tool for investigating the role of BCAT1 and branched-chain

amino acid metabolism in health and disease. The protocols and information provided in this

document are intended to guide researchers in the effective use of ERG240 in their studies.

Proper preparation and handling of ERG240 are crucial for obtaining reliable and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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